![molecular formula C9H12N2O B1446690 2-methyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde CAS No. 1507958-15-7](/img/structure/B1446690.png)
2-methyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde
Overview
Description
Scientific Research Applications
Antimicrobial Activity
The derivatives of 2H-indazole, such as 2-methyl-4,5,6,7-tetrahydro-2H-indazole-3-carbaldehyde, have been found to exhibit antimicrobial properties . They have been tested against various intestinal and vaginal pathogens, including the protozoa Giardia intestinalis, Entamoeba histolytica, and Trichomonas vaginalis; the bacteria Escherichia coli and Salmonella enterica serovar Typhi; and the yeasts Candida albicans and Candida glabrata .
Anti-Inflammatory Agents
2H-indazole derivatives have also been studied for their anti-inflammatory properties . The anti-inflammatory potential of these compounds has been evaluated both in silico and in vitro against human cyclooxygenase-2 (COX-2) .
Analgesic Activity
The synthesized compounds of 2H-indazole have been tested for their analgesic activities . This suggests potential applications in pain management.
Use in Polymer Chemistry
Indazole derivatives have found broad applications in polymer chemistry . They can be used as building blocks in the synthesis of polymers.
Fluorescent Probes
Indazole derivatives have been used as fluorescent probes . These compounds can absorb and emit light, making them useful in various imaging applications.
Food Additives
Indazole derivatives have been used as food additives . They can enhance the flavor, color, or shelf-life of food products.
Mechanism of Action
Target of Action
Indazole derivatives have been found to inhibit, regulate, and modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or sgk) . These kinases play a crucial role in cell cycle regulation and volume control, respectively .
Mode of Action
Indazole derivatives are known to interact with their targets, leading to changes in cellular processes . For instance, they can inhibit the activity of certain kinases, thereby affecting cell cycle progression and volume regulation .
Biochemical Pathways
Given the potential targets of indazole derivatives, it can be inferred that they may impact pathways related to cell cycle regulation and cell volume control .
Result of Action
Given the potential targets of indazole derivatives, it can be inferred that they may lead to changes in cell cycle progression and cell volume regulation .
properties
IUPAC Name |
2-methyl-4,5,6,7-tetrahydroindazole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-11-9(6-12)7-4-2-3-5-8(7)10-11/h6H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDSJGZYGIJMINS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C2CCCCC2=N1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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